Cas no 2228567-68-6 (O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228567-68-6
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 5897174
• PubChem ID: 165799452
• Update Time: 2025-05-21

O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine
• 2228567-68-6
• O-[2-(5,6-dichloropyridin-3-yl)propan-2-yl]hydroxylamine
• EN300-1975321

• Inchi： 1S/C8H10Cl2N2O/c1-8(2,13-11)5-3-6(9)7(10)12-4-5/h3-4H,11H2,1-2H3
• InChI Key： DRBHOGFAAWGONH-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(C)(C)ON)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine (CAS: 2228567-68-6)

The compound O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine (CAS: 2228567-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine, which make it a promising candidate for targeting specific biological pathways. The compound's hydroxylamine moiety and dichloropyridinyl group are believed to play critical roles in its interaction with biological targets, such as enzymes and receptors. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, paving the way for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine exhibits potent inhibitory effects against certain disease-associated proteins. For instance, recent findings suggest that the compound may act as a selective inhibitor of kinases involved in inflammatory and oncogenic pathways. These findings have sparked interest in its potential as a lead compound for the development of novel therapeutics for conditions such as cancer and autoimmune diseases.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, including those related to apoptosis and cell proliferation. Advanced computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between the compound and its target proteins, offering a foundation for structure-activity relationship (SAR) studies. These efforts are expected to guide the design of more potent and selective derivatives.

Despite these promising results, challenges remain in the clinical translation of O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, O-2-(5,6-dichloropyridin-3-yl)propan-2-ylhydroxylamine represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and promising biological activities position it as a potential candidate for therapeutic development. Continued research efforts will be essential to fully elucidate its pharmacological profile and translate these findings into clinical applications.